Cas no 1242339-44-1 (1,1,1-trifluoro-3-methylpentan-2-amine)

1,1,1-trifluoro-3-methylpentan-2-amine structure
1242339-44-1 structure
Product Name:1,1,1-trifluoro-3-methylpentan-2-amine
CAS No:1242339-44-1
MF:C6H12F3N
MW:155.161392211914
MDL:MFCD16817681
CID:2624734
PubChem ID:50987817
Update Time:2025-04-21

1,1,1-trifluoro-3-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-trifluoro-3-methylpentan-2-amine
    • DTXSID90679062
    • 1242339-44-1
    • IIRLSLVVRQOEDF-UHFFFAOYSA-N
    • AKOS012415661
    • EN300-89607
    • 1,1,1-Trifluoro-3-methyl-2-pentylamine
    • SCHEMBL20779243
    • MDL: MFCD16817681
    • Inchi: 1S/C6H12F3N/c1-3-4(2)5(10)6(7,8)9/h4-5H,3,10H2,1-2H3
    • InChI Key: IIRLSLVVRQOEDF-UHFFFAOYSA-N
    • SMILES: FC(C(C(C)CC)N)(F)F

Computed Properties

  • Exact Mass: 155.09218387Da
  • Monoisotopic Mass: 155.09218387Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

1,1,1-trifluoro-3-methylpentan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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